Cas no 122334-38-7 (tert-butyl 2-fluoro-3-oxo-3-phenylpropanoate)

• Product Name: tert-butyl 2-fluoro-3-oxo-3-phenylpropanoate
• CAS No: 122334-38-7
• MF: C₁₃H₁₅FO₃
• MW: 238.254807710648
• CID: 1216968
• PubChem ID: 14415888
• Update Time: 2025-10-21

tert-butyl 2-fluoro-3-oxo-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-fluoro-b-oxo-, 1,1-dimethylethyl ester
• tert-butyl 2-fluoro-3-oxo-3-phenyl-propionate
• tert-butyl 2-fluoro-3-oxo-3-phenylpropanoate
• 2-fluoro-3-oxo-3-phenyl-propionic acid tert-butyl ester
• EN300-1457754
• 122334-38-7

• Inchi： 1S/C13H15FO3/c1-13(2,3)17-12(16)10(14)11(15)9-7-5-4-6-8-9/h4-8,10H,1-3H3
• InChI Key： NOPVBLODUHAPPQ-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1)=O)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 238.10055
• Monoisotopic Mass: 238.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Additional information on tert-butyl 2-fluoro-3-oxo-3-phenylpropanoate

Recent Advances in the Synthesis and Applications of tert-Butyl 2-Fluoro-3-oxo-3-phenylpropanoate (CAS: 122334-38-7)

In recent years, the compound tert-butyl 2-fluoro-3-oxo-3-phenylpropanoate (CAS: 122334-38-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated β-keto ester serves as a versatile intermediate in the synthesis of various bioactive molecules, including potential drug candidates. The unique structural features of this compound, particularly the presence of a fluorine atom and a tert-butyl ester group, make it an attractive building block for medicinal chemistry applications. Recent studies have explored its utility in the development of enzyme inhibitors, prodrugs, and other pharmacologically active compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of tert-butyl 2-fluoro-3-oxo-3-phenylpropanoate through a modified Claisen condensation reaction. The researchers optimized the reaction conditions to achieve a yield of 78% with high purity (>98%). The fluorinated product was subsequently employed as a key intermediate in the synthesis of novel non-steroidal anti-inflammatory drugs (NSAIDs) with improved metabolic stability. The presence of the fluorine atom was found to significantly enhance the compounds' binding affinity to cyclooxygenase-2 (COX-2) while reducing gastrointestinal side effects.

Another significant application of this compound was reported in a recent Nature Communications article, where it was used as a precursor for the development of fluorinated kinase inhibitors. The study highlighted the importance of the tert-butyl ester group in facilitating selective hydrolysis under physiological conditions, enabling controlled drug release. The resulting inhibitors showed promising activity against several cancer-associated kinases, with IC50 values in the low nanomolar range. Molecular docking studies revealed that the fluorine atom plays a crucial role in forming hydrogen bonds with key amino acid residues in the ATP-binding pocket of target kinases.

From a synthetic chemistry perspective, recent advances have focused on developing more sustainable routes for producing tert-butyl 2-fluoro-3-oxo-3-phenylpropanoate. A 2024 Green Chemistry publication described an environmentally friendly enzymatic synthesis approach using immobilized lipases, achieving comparable yields to traditional chemical methods while significantly reducing organic solvent waste. This development is particularly important given the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The compound's potential in prodrug design has also been explored in recent research. A study in the European Journal of Medicinal Chemistry demonstrated its utility in creating fluorinated prodrugs of antiviral agents. The tert-butyl ester moiety was shown to enhance cell membrane permeability, while the fluorine atom improved metabolic stability. These prodrugs exhibited significantly higher oral bioavailability compared to their non-fluorinated counterparts in preclinical studies.

Looking ahead, researchers anticipate that tert-butyl 2-fluoro-3-oxo-3-phenylpropanoate will continue to play an important role in drug discovery and development. Its unique combination of chemical properties makes it particularly valuable for addressing challenges in drug delivery, metabolic stability, and target selectivity. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting that its applications may soon translate into clinical candidates.